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Compound of Interest

Compound Name: Adatanserin

Cat. No.: B1666604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adatanserin, also known by its developmental codes WY-50,324 and SEB-324, is a synthetic

compound that has been investigated for its potential as an antidepressant and anxiolytic

agent.[1] It exhibits a dual mechanism of action, functioning as a partial agonist at the serotonin

5-HT1A receptor and an antagonist at the 5-HT2A and 5-HT2C receptors.[1] This unique

pharmacological profile has made it a subject of interest in neuroscience research. This

technical guide provides an in-depth overview of the chemical properties of Adatanserin,

detailed experimental protocols for their determination, and a visualization of its primary

mechanism of action.

Chemical Properties of Adatanserin
A summary of the known chemical and physical properties of Adatanserin is presented in the

table below. It is important to note that while key identifiers and basic properties are well-

documented, specific experimental values for properties such as melting point, boiling point,

aqueous solubility, pKa, and LogP are not readily available in the public domain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1666604?utm_src=pdf-interest
https://www.benchchem.com/product/b1666604?utm_src=pdf-body
https://en.wikipedia.org/wiki/Adatanserin
https://en.wikipedia.org/wiki/Adatanserin
https://www.benchchem.com/product/b1666604?utm_src=pdf-body
https://www.benchchem.com/product/b1666604?utm_src=pdf-body
https://www.benchchem.com/product/b1666604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

N-[2-(4-pyrimidin-2-ylpiperazin-

1-yl)ethyl]adamantane-1-

carboxamide

[1]

Molecular Formula C₂₁H₃₁N₅O [1]

Molecular Weight 369.513 g/mol [1]

CAS Number 127266-56-2

Appearance White solid

Storage Conditions
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year

Melting Point Data not available

Boiling Point Data not available

Aqueous Solubility Data not available

pKa Data not available

LogP Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis of Adatanserin and the determination of its

key chemical properties are outlined below. Where specific data for Adatanserin is

unavailable, generalized standard procedures for analogous pharmaceutical compounds are

provided.

Synthesis of Adatanserin
The synthesis of Adatanserin can be achieved through a multi-step process as described in

the literature.

Workflow for the Synthesis of Adatanserin
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Step 1: Synthesis of 2-(1-piperazinyl)pyrimidine

Step 2: Alkylation

Step 3: Deprotection

Step 4: Amide Formation

2-Chloropyrimidine

2-(1-piperazinyl)pyrimidine

Piperazine

Piperazine

Phthalimide protected intermediate

N-(2-bromoethyl)phthalimide

N-(2-bromoethyl)phthalimide

Primary amine intermediate

Hydrazine

Hydrazine

Adatanserin

1-Adamantanecarboxylic acid chloride

1-Adamantanecarboxylic acid chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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